4-nitronaphthalene-1-sulfonyl chloride
Overview
Description
4-Nitronaphthalene-1-sulfonyl chloride (4-NSC) is an organic compound that is used as a reagent in organic synthesis and as a catalyst in various biochemical and physiological processes. It is a colorless, crystalline solid with a melting point of 236-237 °C and a boiling point of 393-395 °C. 4-NSC is soluble in water, ethanol, and acetone and is insoluble in ether.
Scientific Research Applications
4-nitronaphthalene-1-sulfonyl chloride is used in a variety of scientific research applications, including the synthesis of organic compounds, the analysis of proteins and peptides, and the study of enzyme activity. It has also been used in the synthesis of peptide nucleic acids, which are molecules that can be used to modify the structure of DNA and RNA.
Mechanism of Action
4-nitronaphthalene-1-sulfonyl chloride acts as a catalyst in various biochemical and physiological processes. It is a strong electrophile, and its reaction with nucleophiles is rapid and reversible. It reacts with amines, alcohols, and thiols to form a variety of products. It also reacts with carboxylic acids to form esters, and with sulfonic acids to form sulfonates.
Biochemical and Physiological Effects
4-nitronaphthalene-1-sulfonyl chloride has been used in the study of various biochemical and physiological processes, such as the regulation of gene expression, the synthesis of proteins, and the metabolism of carbohydrates and lipids. It has also been used to study the structure and function of enzymes and to study the structure and function of membrane proteins.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-nitronaphthalene-1-sulfonyl chloride in laboratory experiments is its stability and low toxicity. It is a relatively non-toxic compound, and it is stable in aqueous solutions. However, it is not very soluble in organic solvents, which can limit its use in certain experiments.
Future Directions
There are many potential future directions for the use of 4-nitronaphthalene-1-sulfonyl chloride in scientific research. These include the development of new synthetic methods for the synthesis of organic compounds, the development of new methods for the analysis of proteins and peptides, the development of new methods for the study of enzyme activity, and the development of new methods for the study of membrane proteins. Additionally, 4-nitronaphthalene-1-sulfonyl chloride could be used in the development of new drugs and therapies, as well as in the development of new materials for industrial applications.
Synthesis Methods
4-nitronaphthalene-1-sulfonyl chloride is synthesized by the reaction of 4-nitronaphthalene and thionyl chloride in acetic acid. The reaction is carried out at a temperature of 70-80 °C, and the reaction time is typically 2-3 hours. The yield of the reaction is typically greater than 90%.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-nitronaphthalene-1-sulfonyl chloride involves the nitration of naphthalene followed by the sulfonation of the resulting 4-nitronaphthalene. The sulfonyl chloride group is then introduced through reaction with thionyl chloride.", "Starting Materials": [ "Naphthalene", "Nitric acid", "Sulfuric acid", "Thionyl chloride" ], "Reaction": [ "Nitration of naphthalene using nitric acid and sulfuric acid to yield 1-nitronaphthalene", "Further nitration of 1-nitronaphthalene to yield 4-nitronaphthalene", "Sulfonation of 4-nitronaphthalene using sulfuric acid to yield 4-nitronaphthalene-1-sulfonic acid", "Reaction of 4-nitronaphthalene-1-sulfonic acid with thionyl chloride to yield 4-nitronaphthalene-1-sulfonyl chloride" ] } | |
CAS RN |
116761-96-7 |
Product Name |
4-nitronaphthalene-1-sulfonyl chloride |
Molecular Formula |
C10H6ClNO4S |
Molecular Weight |
271.7 |
Purity |
95 |
Origin of Product |
United States |
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